Cas no 497174-93-3 (2-{4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid)

• Product Name: 2-{4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid
• CAS No: 497174-93-3
• MF: C₉H₉N₃O₂S₂
• MW: 255.316658735275
• MDL: MFCD00665769
• CID: 1075283
• Update Time: 2025-06-09

2-{4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• [(4-Methyl-5-thien-2-yl-4H-1,2,4-triazol-3-yl)thio]acetic acid
• BUTTPARK 14\07-39
• 2-{4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

• MDL： MFCD00665769
• Inchi： 1S/C9H9N3O2S2/c1-12-8(6-3-2-4-15-6)10-11-9(12)16-5-7(13)14/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： PMGRDLPMNWUUHO-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2=CC=CS2)N1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on 2-{4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

Compound CAS No 497174-93-3: 2-{4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

The compound CAS No 497174-93-3, also known as 2-{4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid, is a highly specialized organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of sulfanyl acetic acids, which are known for their versatility in chemical synthesis and biological activities. The molecule incorporates a triazole ring system, a thiophene group, and a methyl substituent, making it a fascinating subject for both academic and industrial research.

The core structure of this compound is centered around the 1,2,4-triazole ring, which is a heterocyclic aromatic compound. The triazole ring is substituted at the 3-position with a sulfanyl group (-S-) attached to an acetic acid moiety. Additionally, the triazole ring carries a methyl group at the 4-position and a thiophene ring at the 5-position. The presence of these substituents significantly influences the electronic properties and reactivity of the molecule. Recent studies have highlighted the importance of such heterocyclic compounds in drug design due to their ability to interact with various biological targets.

The thiophene group in this compound adds another layer of complexity to its structure. Thiophene is a five-membered aromatic heterocycle containing one sulfur atom. It is known for its stability and ability to participate in various chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions. In this compound, the thiophene group is attached to the triazole ring at the 5-position, creating a conjugated system that enhances the molecule's electronic properties. This conjugation can lead to increased stability and potential fluorescence properties, making it an interesting candidate for applications in materials science and optoelectronics.

The methyl group at the 4-position of the triazole ring serves as an electron-donating substituent. This substitution pattern can influence the overall electron distribution within the molecule, potentially affecting its reactivity in chemical reactions or its binding affinity to biological targets. Recent research has shown that such methyl-substituted triazoles exhibit enhanced bioavailability when used as pharmacological agents.

The sulfanyl acetic acid moiety at the 3-position of the triazole ring introduces another functional group into this compound. Sulfanyl groups are known for their ability to act as nucleophiles or leaving groups in organic reactions. In this case, the sulfanyl group is connected to an acetic acid unit (-CH₂COOH), which adds acidic properties to the molecule. This combination can be advantageous in various chemical transformations or as a precursor for more complex molecules.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing compounds like CAS No 497174-93